Cas no 2137674-13-4 (tert-butyl N-[1-(3,4-dimethylphenyl)-3-sulfanylpropan-2-yl]carbamate)

• Product Name: tert-butyl N-[1-(3,4-dimethylphenyl)-3-sulfanylpropan-2-yl]carbamate
• CAS No: 2137674-13-4
• MF: C₁₆H₂₅NO₂S
• MW: 295.440203428268
• CID: 5777137
• PubChem ID: 165466155
• Update Time: 2025-05-21

tert-butyl N-[1-(3,4-dimethylphenyl)-3-sulfanylpropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2137674-13-4
• tert-butyl N-[1-(3,4-dimethylphenyl)-3-sulfanylpropan-2-yl]carbamate
• EN300-767563

• Inchi： 1S/C16H25NO2S/c1-11-6-7-13(8-12(11)2)9-14(10-20)17-15(18)19-16(3,4)5/h6-8,14,20H,9-10H2,1-5H3,(H,17,18)
• InChI Key： ZDBGAMLETDZBJK-UHFFFAOYSA-N
• SMILES： SCC(CC1C=CC(C)=C(C)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 295.16060021g/mol
• Monoisotopic Mass: 295.16060021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 39.3Ų

Additional information on tert-butyl N-[1-(3,4-dimethylphenyl)-3-sulfanylpropan-2-yl]carbamate

Introduction to Tert-butyl N-[1-(3,4-dimethylphenyl)-3-sulfanylpropan-2-yl]carbamate (CAS No. 2137674-13-4)

Tert-butyl N-[1-(3,4-dimethylphenyl)-3-sulfanylpropan-2-yl]carbamate, with the CAS number 2137674-13-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in medicinal chemistry, agrochemicals, and material science. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a sulfanyl-substituted propan-2-yl chain, contribute to its distinctive chemical properties and potential biological activities.

The synthesis and characterization of Tert-butyl N-[1-(3,4-dimethylphenyl)-3-sulfanylpropan-2-yl]carbamate have been subjects of extensive study due to its potential role as an intermediate in the development of novel pharmaceuticals. The 3,4-dimethylphenyl moiety introduces a aromatic ring system that is known to influence the electronic and steric properties of the molecule, making it a valuable candidate for further functionalization. Additionally, the sulfanyl group at the terminal position of the propan-2-yl chain adds another layer of complexity, enabling various chemical modifications that could lead to the discovery of new bioactive compounds.

In recent years, there has been growing interest in exploring the pharmacological potential of carbamate derivatives. These compounds have shown promise in various therapeutic areas, including pain management, neuroprotection, and anti-inflammatory applications. The structural motif of Tert-butyl N-[1-(3,4-dimethylphenyl)-3-sulfanylpropan-2-yl]carbamate aligns well with these trends, as it combines elements that are known to interact favorably with biological targets. For instance, the tert-butyl group can enhance lipophilicity, while the sulfanyl group may contribute to hydrogen bonding interactions with protein receptors.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The presence of multiple reactive sites allows for selective functionalization, enabling researchers to tailor its properties for specific biological targets. For example, modifications at the carbamate moiety could alter its solubility and metabolic stability, while changes at the aromatic ring or sulfanyl group could fine-tune its binding affinity to biological receptors. This flexibility makes Tert-butyl N-[1-(3,4-dimethylphenyl)-3-sulfanylpropan-2-yl]carbamate a valuable tool in medicinal chemistry libraries.

The latest research in this field has highlighted several innovative approaches to utilizing Tert-butyl N-[1-(3,4-dimethylphenyl)-3-sulfanylpropan-2-yl]carbamate in drug development. For instance, studies have demonstrated its utility as a precursor in the synthesis of more complex molecules with enhanced pharmacological activity. Additionally, computational modeling techniques have been employed to predict how structural modifications might affect the compound's biological behavior. These advancements underscore the importance of this compound in modern drug discovery efforts.

Another area where Tert-butyl N-[1-(3,4-dimethylphenyl)-3-sulfanylpropan-2-yl]carbamate has shown promise is in the development of agrochemicals. Carbamate-based compounds are well-known for their efficacy as pesticides and herbicides due to their ability to interact with enzymatic systems in pests. The unique structure of this compound suggests that it could be engineered into novel agrochemicals that are more selective and environmentally friendly. This potential has sparked interest among researchers looking to develop sustainable solutions for agricultural challenges.

The chemical properties of Tert-butyl N-[1-(3,4-dimethylphenyl)-3-sulfanylpropan-2-yl]carbamate also make it a candidate for material science applications. For example, its ability to form stable complexes with metal ions could be exploited in catalysis or as a component in advanced materials. Furthermore, its aromatic and sulfanyl groups provide opportunities for designing polymers with tailored properties. These possibilities highlight the broad utility of this compound beyond traditional pharmaceutical applications.

In conclusion, Tert-butyl N-[1-(3,4-dimethylphenyl)]-[1-(3-sulfanylpropan-2-ylethoxy)carbamoyl] (CAS No. 2137674-13) represents a fascinating compound with significant potential across multiple scientific domains. Its unique structural features and versatile reactivity make it an invaluable asset in drug discovery efforts aimed at developing novel therapeutics and agrochemicals. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.